Cas no 2228791-70-4 (4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol)

• Product Name: 4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol
• CAS No: 2228791-70-4
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6255601
• PubChem ID: 165649373
• Update Time: 2025-10-19

4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol
• 2228791-70-4
• 4-bromo-3-[(4-methylpiperidin-4-yl)oxy]phenol
• EN300-1904758

• Inchi： 1S/C12H16BrNO2/c1-12(4-6-14-7-5-12)16-11-8-9(15)2-3-10(11)13/h2-3,8,14-15H,4-7H2,1H3
• InChI Key： CZPUAPHBRGRSON-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OC1(C)CCNCC1)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol

4-Bromo-3-(4-Methylpiperidin-4-yl)oxyphenol: A Comprehensive Overview

The compound 4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol, identified by the CAS number 2228791-70-4, is a chemically synthesized aromatic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable molecule in both academic and industrial settings. Recent studies have highlighted its role in drug discovery, material science, and as a precursor for advanced chemical synthesis.

The molecular structure of 4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol consists of a phenolic ring substituted with a bromine atom at the para position and an ether group linked to a 4-methylpiperidine moiety at the meta position. This configuration imparts the molecule with a combination of electronic and steric properties that are advantageous for various chemical reactions. The presence of the bromine atom introduces electrophilic aromatic substitution reactivity, while the piperidine ring contributes to the molecule's stability and potential for bioavailability in pharmacological applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol. Researchers have developed novel methodologies that utilize catalytic systems to enhance reaction yields and minimize byproducts. For instance, the use of palladium-catalyzed coupling reactions has been reported as an effective strategy for constructing the ether linkage between the phenolic ring and the piperidine moiety. These methods not only improve the scalability of the synthesis but also align with green chemistry principles by reducing waste and energy consumption.

In terms of applications, 4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol has shown promise in drug discovery efforts targeting various therapeutic areas. Its structural features make it a potential candidate for modulating enzyme activity or serving as a scaffold for bioactive molecules. For example, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its phenolic group can act as a hydrogen bond donor or acceptor, enhancing its interactions with biological targets.

The chemical versatility of cas no 2228791-70-4 extends beyond pharmacology into materials science. Its aromatic ring system can be functionalized to create materials with tailored electronic properties, making it a candidate for applications in organic electronics or sensors. Researchers have explored its use as a building block for constructing conjugated polymers or self-assembled monolayers, which are essential components in modern electronic devices.

The study of 4-bromo-3-(4-methylpiperidin-4-yl)oxyphenol's environmental impact is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is crucial. Recent research has focused on assessing its toxicity to aquatic organisms and its persistence in different environmental media. These studies aim to provide guidelines for safe handling and disposal practices.

In conclusion, cas no 222879170, or cas no 222879170, represents a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in both academic exploration and industrial innovation. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in shaping future advancements in chemistry and related fields.